Cas no 67969-89-5 (Benzenediazonium,5-(acetylamino)-2-sulfo-, chloride (1:1))

Benzenediazonium,5-(acetylamino)-2-sulfo-, chloride (1:1) structure
67969-89-5 structure
Product Name:Benzenediazonium,5-(acetylamino)-2-sulfo-, chloride (1:1)
CAS No:67969-89-5
MF:C8H8ClN3O4S
MW:277.684819221497
CID:524925
PubChem ID:106265
Update Time:2025-04-19

Benzenediazonium,5-(acetylamino)-2-sulfo-, chloride (1:1) Chemical and Physical Properties

Names and Identifiers

    • Benzenediazonium,5-(acetylamino)-2-sulfo-, chloride (1:1)
    • 5-(acetylamino)-2-sulphobenzenediazonium chloride
    • 5-acetamido-2-sulfobenzenediazonium,chloride
    • Benzendiazonium, 5-acetamino-2-sulfo-, chloride
    • SCHEMBL3425183
    • 67969-89-5
    • Benzenediazonium, 5-(acetylamino)-2-sulfo-, chloride (1:1)
    • DTXSID80887078
    • Benzenediazonium, 5-(acetylamino)-2-sulfo-, chloride
    • 5-(Acetylamino)-2-sulfobenzenediazonium chloride
    • NS00053072
    • EINECS 267-991-1
    • Inchi: 1S/C8H7N3O4S.ClH/c1-5(12)10-6-2-3-8(16(13,14)15)7(4-6)11-9;/h2-4H,1H3,(H-,10,12,13,14,15);1H
    • InChI Key: AVZXXWYJDGKELN-UHFFFAOYSA-N
    • SMILES: [Cl-].S(C1C=CC(=CC=1[N+]#N)NC(C)=O)(=O)(=O)O

Computed Properties

  • Exact Mass: 276.9924046g/mol
  • Monoisotopic Mass: 276.9924046g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 418
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 120Ų
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